![molecular formula C15H18N2O4 B4972478 N-(2-furylmethyl)-N'-(3-furylmethyl)pentanediamide](/img/structure/B4972478.png)
N-(2-furylmethyl)-N'-(3-furylmethyl)pentanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-N'-(3-furylmethyl)pentanediamide, commonly known as FMPD, is a compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. FMPD has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for the treatment of several diseases.
Mechanism of Action
The mechanism of action of FMPD is not fully understood. However, it has been suggested that FMPD exerts its effects by modulating various signaling pathways in the body. FMPD has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. It has also been shown to activate the Nrf2 pathway, which is involved in cellular antioxidant defense.
Biochemical and Physiological Effects
FMPD has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. FMPD has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, FMPD has been shown to increase the activity of antioxidant enzymes, which can help protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of FMPD is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, FMPD has been shown to exhibit low toxicity, making it a safer alternative to other compounds that may have harmful side effects. However, one limitation of FMPD is that its mechanism of action is not fully understood, making it difficult to predict its effects in different experimental settings.
Future Directions
There are several future directions for research on FMPD. One area of interest is the potential use of FMPD in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of FMPD and to identify potential targets for its therapeutic use. Finally, more research is needed to determine the optimal dosage and administration of FMPD for various diseases.
Synthesis Methods
The synthesis of FMPD involves the reaction of 2-furylmethylamine and 3-furylmethylamine with pentanediamide. This reaction yields FMPD as a white solid with a melting point of 142-144°C.
Scientific Research Applications
FMPD has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. FMPD has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N'-(furan-2-ylmethyl)-N-(furan-3-ylmethyl)pentanediamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c18-14(16-9-12-6-8-20-11-12)4-1-5-15(19)17-10-13-3-2-7-21-13/h2-3,6-8,11H,1,4-5,9-10H2,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIFXVMJYORSAOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CCCC(=O)NCC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.